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Compound of Interest

Tributyl(2-cyclopropylethynyl)-
Compound Name:

stannane
CAS No.: 254108-69-5
Cat. No.: B6317158

Get Quote

Executive Summary

Tributyl(2-cyclopropylethynyl)stannane (CAS: 17857-70-4) serves as a nucleophilic source of
the cyclopropylacetylene moiety. Unlike its terminal alkyne precursor, this stannane allows for
palladium-catalyzed cross-coupling under neutral conditions, avoiding the need for strong
bases required in Sonogashira protocols. This guide provides the definitive NMR data to
validate its synthesis and compares its performance against boronate and terminal alkyne
alternatives.

Structural Characterization (NMR Data)

The structural validation of this compound relies on the disappearance of the terminal alkyne
proton and the appearance of the diagnostic tributyltin alkyl multiplets.

1H NMR Data Analysis
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The spectrum is dominated by the high-field tributyltin signals, which integrate to 27 protons.

The cyclopropyl protons appear upfield, often overlapping with the distal butyl methyls.

Chemical
i Diagnostic
Region =l Multiplicity Integration Assighment . tg
ote
» PpmM)
High-field
Cyclopropyl 0.65-0.78 Multiplet 4H Cyclopropyl shift due to
ring strain.
Overlaps with
Cyclopropyl 1.20-1.35 Multiplet 1H Cyclopropyl Sn-butyl
signals.
Tin-Butyl 0.88 -0.95 Triplet 9H Distal methyl
in-Buty .88 - 0. riple (Butyl) group.
Key
Diagnostic:
Look for
Tin-Butyl 0.95-1.05 Multiplet 6H
satellites (
).
Tin-Butyl 1.30-1.38 Sextet 6H (Butyl) _methylene.

Critical Quality Attribute (CQA): The absence of the terminal alkyne doublet at

1.73 ppm (

) confirms complete conversion from the starting material, cyclopropylacetylene.

13C NMR Data Analysis

The introduction of the electropositive tin atom causes a characteristic shielding of the
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-alkynyl carbon and deshielding of the

-alkynyl carbon compared to the terminal alkyne.

Chemical Shift ( Coupling (
Carbon Position Assignment
» PpmM) )
Alkynyl
85.0 — 92.0 (Shielded)
Alkynyl
108.0-115.0 (Deshielded)
Cyclopropyl -0.5-1.0 N/A Cyclopropyl
Cyclopropyl 8.0-9.0 N/A Cyclopropyl
Tin-Butyl 11.0
: (
Tin-Butyl 27.0
)
: (
Tin-Butyl 29.1
)
Tin-Butyl 13.7 N/A

Experimental Protocol: Synthesis & Validation

This protocol is adapted from "Preparation 58" (US Patent 7,320,994) and optimized for purity.

Reagents
e Precursor: Cyclopropylacetylene (CAS: 6746-94-7).[1][2]

e Base: n-Butyllithium (2.5 M in hexanes).

o Electrophile: Tributyltin chloride (CAS: 1461-22-9).
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e Solvent: Anhydrous THF.

Step-by-Step Methodology

e Lithiation: Charge a flame-dried flask with cyclopropylacetylene (1.0 equiv) and anhydrous
THF (0.5 M concentration). Cool to -78°C.[2]

o Deprotonation: Add n-BuLi (1.1 equiv) dropwise over 30 minutes. The solution may turn pale
yellow.[3]

o Mechanism: Formation of Lithium Cyclopropylacetylide.
e Equilibration: Warm to 0°C and stir for 30 minutes to ensure complete metallation.
» Stannylation: Cool back to -78°C. Add Tributyltin chloride (1.05 equiv) dropwise.
o Reaction: Allow the mixture to warm to room temperature overnight.
e Workup: Quench with saturated

. Extract with hexanes (to remove polar impurities). Wash organic layer with brine, dry over
, and concentrate.

 Purification (Critical): Distillation is preferred (bp ~140°C @ 0.5 mmHg) over silica
chromatography, as alkynyl stannanes can undergo protodestannylation on acidic silica. If
chromatography is necessary, treat silica with 2% triethylamine.

Workflow Visualization

Cyclopropylacetylene 1. Cool to -78°C Deprotonation Intermediate: Electrophilic Trap
(1.0 equiv) 2. Add n-BuLi (1.1 equiv) (1.05 equiv)

Click to download full resolution via product page

Caption: Synthesis workflow for Tributyl(2-cyclopropylethynyl)stannane involving lithiation and
stannyl trapping.
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Performance Comparison: Stannane vs. Alternatives

When introducing the cyclopropylethynyl group, researchers typically choose between the

Stannane (Stille), the Terminal Alkyne (Sonogashira), or the Boronate (Suzuki).

Stannane (This

Terminal Alkyne

Alkynyl Boronate

Feature . :
Product) (Sonogashira) (Suzuki)
) ) Basic (Requires Basic (Requires
Reaction pH Neutral / Mild )
Amine) Carbonate)
) Highest (Compatible
Functional Group ) B Moderate (Base )
with base-sensitive N High
Tolerance sensitive)
groups)
Moderate (Cu co- Slow

Reaction Rate

Fast (Transmetallation

catalysis often

(Transmetallation is

is rapid) -
needed) rate-limiting)
o Difficult (Toxic tin Easy (Volatile

Purification Moderate
byproducts) byproducts)

Toxicity High (Organotin) Low Low
Low (Loss of large

Atom Economy High Moderate

group)

Recommendation: Use Tributyl(2-cyclopropylethynyl)stannane when the substrate contains

base-sensitive moieties (e.g., esters, labile protecting groups) or when the Sonogashira

reaction fails due to copper-mediated homocoupling (Glaser coupling) of the alkyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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